Cas no 1324-80-7 (Acid Blue 119)

• Product Name: Acid Blue 119
• CAS No: 1324-80-7
• MF: C₃₇H₃₀N₃NaO₄S
• MW: 635.706578731537
• MDL: MFCD24369696
• CID: 41249
• Update Time: 2025-10-27

Acid Blue 119 Chemical and Physical Properties

Names and Identifiers

• Sodium 2-((4-(hydroxybis(4-(phenylamino)phenyl)methyl)phenyl)amino)benzenesulfonate
• Acid blue 119
• Alkali blue 6B
• Sodium 2-((4-(hydroxybis(4-(phenylamino)phenyl)-methyl)phenyl)amino)benzenesulfonate
• sodium,2-[4-[bis(4-anilinophenyl)-hydroxymethyl]anilino]benzenesulfonate
• [[4-[Hydroxybis[4-(phenylamino)phenyl]methyl]phenyl]amino]benzenesulfonic acid monosodium salt
• C.I.42765
• carbinol base sodium salt
• IND
• Nicholson blue
• Triphenyl triaMinotriphenylcarbinol sulfonic acid sodiuM salt
• Nsc75781
• Thionine blue
• Reflex blue ag
• C.I. Acid blue 119
• Colour Index : 42765
• alkali blue 6 b solution
• AK121907
• Sodium 2-{4-[bis(4-anilinophenyl)(hydroxy)methyl]anilino}benzene-1-sulfonate
• Reflex Blue
• Acid Blue 119

• MDL： MFCD24369696
• Inchi： 1S/C37H31N3O4S.Na/c41-37(27-15-21-32(22-16-27)38-30-9-3-1-4-10-30,28-17-23-33(24-18-28)39-31-11-5-2-6-12-31)29-19-25-34(26-20-29)40-35-13-7-8-14-36(35)45(42,43)44;/h1-26,38-41H,(H,42,43,44);/q;+1/p-1
• InChI Key： BPCZPTGXEYXQRS-UHFFFAOYSA-M
• SMILES： S(C1C=CC=CC=1NC1C=CC(=CC=1)C(C1C=CC(=CC=1)NC1C=CC=CC=1)(C1C=CC(=CC=1)NC1C=CC=CC=1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 1230.38000
• Monoisotopic Mass: 635.185
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 951
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: Blue purple powder.
• Density: 1.0400
• Flash Point: 14 °C
• PSA: 221.07000
• LogP: 19.75340
• Color index: 42765
• Solubility: It is easily soluble in ethanol, ethylene glycol ether and ethylene glycol, soluble in hot water, slightly soluble in ethyl acetate, benzyl ester, glycerol and ethyl benzoate, slightly soluble in chloroform, pyridine and dioxane, insoluble in olive oil and cold water.

Acid Blue 119 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN1170 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Risk Phrases：R11
• Storage Condition：2-8°C

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments

Additional information on Acid Blue 119

Acid Blue 119: A Comprehensive Overview

Acid Blue 119, also known by its CAS No. 1324-80-7, is a prominent member of the azo dye family, widely utilized in various industrial applications due to its unique chemical properties and vibrant coloration. This compound has garnered significant attention in recent years due to its versatility and adaptability across different sectors, particularly in the textile and dyeing industries.

The chemical structure of Acid Blue 119 is characterized by its azo group (-N=N-) and aromatic rings, which contribute to its intense blue hue and high stability under diverse conditions. Recent studies have highlighted the importance of understanding the molecular interactions within this compound to optimize its performance in industrial settings. Researchers have explored the influence of substituents on the azo group, revealing that slight modifications can significantly enhance the compound's resistance to fading and degradation under UV light.

One of the most notable advancements in the application of Acid Blue 119 is its use in advanced dyeing techniques for synthetic fibers such as polyester and nylon. Traditional methods often struggled with poor colorfastness and uneven dye distribution, but recent innovations in dye formulation have addressed these challenges. By incorporating Acid Blue 119 into high-performance dyes, manufacturers have achieved superior color retention and improved fabric aesthetics.

In addition to its role in textiles, Acid Blue 119 has found niche applications in inkjet printing and digital imaging technologies. Its ability to produce sharp, vibrant prints has made it a preferred choice for high-end printing applications. Recent research has focused on enhancing the compatibility of Acid Blue 119 with eco-friendly printing substrates, paving the way for more sustainable printing solutions.

The synthesis of Acid Blue 119 involves a multi-step process that combines aromatic amines with diazo compounds under controlled conditions. Recent advancements in catalytic systems have streamlined this process, reducing production costs while maintaining product quality. These innovations have not only improved the efficiency of manufacturing but also minimized environmental impact by reducing waste generation.

Environmental considerations have become a focal point in the use of Acid Blue 119, particularly regarding its potential impact on water systems during dyeing processes. Studies conducted over the past decade have demonstrated that proper treatment of effluents can significantly reduce the compound's ecological footprint. The development of biodegradable alternatives and efficient wastewater treatment methods has further mitigated concerns related to its environmental impact.

In conclusion, Acid Blue 119 (CAS No. 1324-80-7) stands as a testament to human ingenuity in chemical synthesis and application development. Its adaptability across various industries, coupled with ongoing research into optimization and sustainability, ensures that this compound will remain a cornerstone in modern dye technology for years to come.